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Compound Name: sodium;iodate

Cat. No.: B7822551

Get Quote

This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of sodium iodate, tailored for research scientists and drug development

professionals. Adherence to these procedures is critical to ensure a safe laboratory

environment.

Sodium iodate (NaIO₃) is a strong oxidizing agent that requires careful handling to prevent fire,

allergic reactions, and other health hazards. It is harmful if swallowed and can cause skin and

respiratory sensitization.[1][2][3]

Hazard Communication
Understanding the hazards associated with sodium iodate is the first step to safe handling. The

following table summarizes its classification according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7822551#bc-rfq
https://www.flinnsci.com/sds_737-sodium-iodate/sds_737/
https://www.cdhfinechemical.com/images/product/msds/44_167741227_SODIUMIODATECASNO7681-55-2MSDS.pdf
https://www.carlroth.com/medias/SDB-HN17-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODY4NTB8YXBwbGljYXRpb24vcGRmfGFEZzFMMmd6Wmk4NU1qQTJPRFkzTkRJM016VTRMMU5FUWw5SVRqRTNYMFJGWDBWT0xuQmtaZ3xiNTk3YTRiMmUwZmQ4MWMzMjcwNTJhODJiMzA0ZTZjYzg0ZGQ0MmNkNDY5MWE0ZjM3YjkyMjQ4YjJkYTgyZGVm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Oxidizing solids 2
H272: May intensify fire;

oxidizer.[1][2]

Acute toxicity, oral 4
H302: Harmful if swallowed.[1]

[2]

Respiratory sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[2][3]

Skin sensitization 1
H317: May cause an allergic

skin reaction.[2][3]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are paramount to minimize exposure and ensure

personal safety.
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PPE Category Specifications Rationale

Eye Protection
Chemical safety goggles or a

face shield.[4][5]

To protect eyes from dust

particles and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., butyl rubber, Viton).[4][6]

To prevent skin contact, which

can cause irritation and allergic

reactions.[3][4]

Respiratory Protection

A NIOSH-approved half-face or

full-facepiece respirator with

high-efficiency dust/mist filters

is required when dust is

generated.[4] In case of

inadequate ventilation,

respiratory protection is

necessary.[1][7]

To prevent inhalation of dust,

which can cause respiratory

irritation and sensitization.[3][4]

Protective Clothing

A chemical-resistant apron,

coveralls, or lab coat should be

worn.[4][5]

To protect skin from accidental

spills and contamination of

personal clothing.

It is crucial to inspect all PPE before use and to follow proper techniques for donning and

doffing to avoid contamination.[2]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.[4]

Avoid generating dust.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[5][8] No smoking in

the handling area.[2][8]

Avoid contact with combustible, organic, or other easily oxidizable materials.[4]
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Use non-sparking tools.

Wash hands thoroughly after handling the substance.[1][2]

Do not eat, drink, or smoke in the work area.[1][6][7]

Storage:

Store in a cool, dry, and well-ventilated area.[2][5]

Keep containers tightly closed and properly labeled.[2][4]

Store away from combustible materials and incompatible substances such as reducing

agents, finely powdered metals, and acids.[4]

Storage facilities should be constructed of non-combustible materials.[4]

Emergency Procedures
Immediate and appropriate response to emergencies can significantly mitigate risks.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[4]

In Case of Skin Contact: Immediately flush the skin with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[4][5] Seek medical advice if irritation or an

allergic reaction occurs.[3]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

holding the eyelids open.[4] Remove contact lenses if present and easy to do.[1] Seek

immediate medical attention.[5]

If Swallowed: Do not induce vomiting.[5] If the person is conscious, rinse their mouth with

water and give 2-4 glasses of water to drink.[4][5] Seek immediate medical attention.[2][5]

Spill Response:
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Restrict access to the spill area.[4]

Eliminate all ignition sources.[4]

Ensure you are wearing the appropriate PPE.

Contain the spill using inert materials like sand or earth. Do not use combustible materials

like sawdust.

Carefully sweep up the spilled material, avoiding dust generation, and place it into a suitable,

labeled container for disposal.[1][4]

Ventilate the area and wash the spill site after the material has been collected.[1]

Firefighting Measures:

Sodium iodate is a strong oxidizer and can intensify fires.[1][4]

Use a flooding amount of water as a spray or fog to extinguish the fire.[4] Dry chemical or

carbon dioxide extinguishers can also be used.[2]

Firefighters must wear full protective gear, including a self-contained breathing apparatus

(SCBA).[4]

Disposal Plan
All waste materials must be handled and disposed of in accordance with federal, state, and

local regulations.[4]

Dispose of unused sodium iodate and contaminated materials through a licensed

professional waste disposal service.[2][7]

Do not dispose of with household garbage or allow it to enter drains.[2][7]

Empty containers may still contain hazardous residues and should be treated as such.[4]

Sodium Iodate Spill Response Workflow
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Sodium Iodate Spill Response Workflow

Immediate Actions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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